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Compound of Interest

Compound Name: Rhenium--tungsten (3/2)

Cat. No.: B15448043 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized materials like Rhenium-Tungsten (Re-W)

alloys. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans for Re-W (3/2) alloys. While the solid form of this alloy presents

minimal health hazards under normal handling, subsequent operations such as grinding,

cutting, or melting can generate potentially hazardous dust or fumes.[1][2]

Personal Protective Equipment (PPE) and Safe Handling
When working with Rhenium-Tungsten alloys, particularly when dust or fumes may be

generated, a comprehensive approach to personal protection is critical. The following table

summarizes the recommended PPE and handling procedures.
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Equipment/Procedure Specification Purpose

Respiratory Protection
NIOSH-approved dust

respirator

Required if permissible

exposure limits are exceeded

or if dust/fumes are generated.

[1][2]

Eye Protection
Safety glasses with side

shields or goggles

To protect against flying

particles or dust.[1][3]

Hand Protection Impermeable gloves
To prevent skin contact with

dust or fine particles.[1][2]

Skin and Body Protection

Protective work clothing as

necessary, long-sleeved

clothing

To minimize skin exposure to

dust.[1][2]

Ventilation Local exhaust ventilation
To maintain exposure below

occupational limits.[1][4]

Hygiene Practices

Wash thoroughly after handling

and before eating or smoking.

Do not blow dust off clothing

with compressed air.

To prevent ingestion or

inhalation of particles.[1][2][4]

Exposure Limits
Occupational exposure limits have been established for tungsten, but not for rhenium. It is

crucial to monitor and control airborne particulates to remain within these guidelines.

Substance
OSHA/PEL (Permissible
Exposure Limit)

ACGIH/TLV (Threshold
Limit Value)

Tungsten 5 mg/m³ 5 mg/m³[1]

Rhenium No exposure limit established
No exposure limit

established[1]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Protocol

Inhalation
Remove to fresh air. If breathing is difficult, give

oxygen and seek medical attention.[1][2]

Skin Contact

Brush material off the skin and wash the

affected area with soap and water. Seek

medical attention if irritation persists.[1][2]

Eye Contact

Flush eyes with lukewarm water for at least 15

minutes, including under the eyelids. Seek

medical attention if irritation persists.[1][2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1][2]

Spillage and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

ensure a safe laboratory environment.

Spill Response:

Wear appropriate personal protective equipment as specified above.[1][2]

Avoid dust formation during cleanup.[1][2]

Use methods that do not generate airborne dust, such as a vacuum with a HEPA filter or wet

clean-up.[4]

Sweep or scoop up the material and place it in a sealed, labeled container for disposal.[1][2]

Waste Disposal:

Dispose of Rhenium-Tungsten waste in accordance with all federal, state, and local

regulations.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://rhenium.com/assets/tungsten-metal-powder.pdf
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.eaglealloys.com/wp-content/uploads/2020/10/Tungsten-Rhenium-Alloy-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/820-Tungsten%20Rhenium%20Alloy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Whenever possible, segregate and send waste containing this material to a metals recycler

for recovery.[4][5] Materials such as pellets, rods, and powders can often be recycled.[5]

Storage and Incompatibility
Proper storage is necessary to maintain the integrity of the alloy and prevent hazardous

reactions.

Storage Conditions: Store in a sealed container in a cool, dry area.[1][2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][4] High

temperatures in the air should also be avoided as they can lead to the formation of metal

oxide fumes.[1][2]

Operational Workflow for Handling Rhenium-
Tungsten Alloy
The following diagram outlines the standard operating procedure for handling Rhenium-

Tungsten alloys in a laboratory setting, from initial preparation to final disposal.
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Preparation

Handling & Processing

Cleanup & Decontamination

Waste Management & Disposal

Assess Hazards & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area

Handle Solid Alloy

Machining/Grinding (If Required)
- Use Local Exhaust Ventilation

- Wear Respirator

Clean Work Area
(Wet Wipe or HEPA Vacuum)

Remove & Dispose of PPE Properly

Wash Hands Thoroughly

Collect Waste in a
Sealed, Labeled Container

Store Waste in a Designated Area

Dispose via Recycling or
Certified Waste Handler
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

